Cas no 419557-33-8 (2-(3-bromophenyl)imidazo1,2-apyridine)

2-(3-bromophenyl)imidazo1,2-apyridine is a versatile heterocyclic compound known for its unique structure and electronic properties. This compound exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. Its bromo substituent provides a reactive site for further modifications, enhancing its synthetic utility. The compound's stability and structural diversity make it a valuable building block in the synthesis of complex organic molecules.
2-(3-bromophenyl)imidazo1,2-apyridine structure
419557-33-8 structure
Product Name:2-(3-bromophenyl)imidazo1,2-apyridine
CAS No:419557-33-8
MF:C13H9BrN2
MW:273.127961874008
MDL:MFCD01456289
CID:326626
PubChem ID:868211
Update Time:2025-06-25

2-(3-bromophenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine,2-(3-bromophenyl)-
    • 2-(3-BROMO-PHENYL)-IMIDAZO[1,2-A]PYRIDINE
    • 2-(3-bromophenyl)Imidazo[1,2-a]pyridine
    • 2-(3-bromophenyl)Imidazo[1,2-ɑ]Pyridine
    • 2-(3-BROMO-PHENYL)-IMIDAZO[1,2-A]PYRIDINE?
    • 2-(3-bromophenyl)H-imidazo[1,2-a]pyridine
    • FT-0732142
    • 2-(3-bromo-phenyl)-imidazo [1,2-a] pyridine
    • AKQIBJOTAFMVCY-UHFFFAOYSA-N
    • 2-(3-bromophenyl)-imidazo[1,2-a]pyridine
    • EN300-1221264
    • HMS1582E11
    • AKOS001476227
    • CS-0192291
    • Cambridge id 5691498
    • Oprea1_308332
    • MFCD01456289
    • A847461
    • SCHEMBL970951
    • SY354060
    • DTXSID70357795
    • AS-41703
    • F1967-5922
    • 419557-33-8
    • 2-(3-bromophenyl)imidazo1,2-apyridine
    • STK887563
    • BBL020185
    • DB-070237
    • MDL： MFCD01456289
    • Inchi： 1S/C13H9BrN2/c14-11-5-3-4-10(8-11)12-9-16-7-2-1-6-13(16)15-12/h1-9H
    • InChI Key： AKQIBJOTAFMVCY-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1=CN2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 271.99500
  • Monoisotopic Mass: 271.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.019 g/l) (25 º C),
  • PSA: 17.30000
  • LogP: 3.76380

2-(3-bromophenyl)imidazo1,2-apyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-bromophenyl)imidazo1,2-apyridine Pricemore >>

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Chemenu
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abcr
AB358954-500 mg
2-(3-Bromo-phenyl)-imidazo[1,2-a]pyridine, 97%; .
 419557-33-8 97%
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 €418.90 2023-07-19
abcr
AB358954-1 g
2-(3-Bromo-phenyl)-imidazo[1,2-a]pyridine, 97%; .
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